Cas no 2138046-16-7 (rac-(1R,5R)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexan-1-amine)

Technical Introduction: rac-(1R,5R)-5-(Trifluoromethyl)-3-azabicyclo[3.1.0]hexan-1-amine is a chiral bicyclic amine featuring a trifluoromethyl group, which imparts unique steric and electronic properties. Its rigid azabicyclo[3.1.0]hexane scaffold enhances structural stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity, often enhancing bioavailability. This compound’s stereochemistry (rac-(1R,5R)) allows for selective applications in asymmetric synthesis or as a building block for bioactive molecules. Its versatility in medicinal chemistry, particularly in the development of CNS-targeting or enzyme-modulating agents, underscores its utility as a high-value synthetic intermediate.
rac-(1R,5R)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexan-1-amine structure
2138046-16-7 structure
Product Name:rac-(1R,5R)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexan-1-amine
CAS No:2138046-16-7
MF:C6H9F3N2
MW:166.144271612167
CID:6029013
PubChem ID:165490705
Update Time:2025-05-20

rac-(1R,5R)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1154632
    • 2138046-16-7
    • rac-(1R,5R)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexan-1-amine
    • Inchi: 1S/C6H9F3N2/c7-6(8,9)4-1-5(4,10)3-11-2-4/h11H,1-3,10H2/t4-,5+/m1/s1
    • InChI Key: XXPUSNSZSZCHPB-UHNVWZDZSA-N
    • SMILES: FC([C@]12CNC[C@]1(C2)N)(F)F

Computed Properties

  • Exact Mass: 166.07178278g/mol
  • Monoisotopic Mass: 166.07178278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 38Ų

rac-(1R,5R)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1154632-1.0g
rac-(1R,5R)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexan-1-amine
2138046-16-7
1g
$0.0 2023-06-09

rac-(1R,5R)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexan-1-amine Related Literature

Additional information on rac-(1R,5R)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexan-1-amine

Rac-(1R,5R)-5-(Trifluoromethyl)-3-Azabicyclo[3.1.0]Hexan-1-Amine: A Comprehensive Overview

The compound rac-(1R,5R)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexan-1-amine (CAS No: 2138046-16-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of bicyclic amines, characterized by its unique bicyclo[3.1.0]hexane framework and the presence of a trifluoromethyl group at the 5-position, along with an amine group at the 1-position.

Structural Analysis and Synthesis

The synthesis of rac-(1R,5R)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexan-1-amine involves a series of intricate organic reactions, including ring-forming processes and stereochemical manipulations to achieve the desired stereochemistry at the 1R and 5R positions. Recent advancements in asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, making it more suitable for applications in chiral environments.

Chemical Properties and Applications

This compound exhibits unique chemical properties due to its rigid bicyclic structure and electron-withdrawing trifluoromethyl group. The trifluoromethyl group not only enhances the stability of the molecule but also imparts specific electronic characteristics that are valuable in catalytic processes and materials science.

One of the most promising applications of rac-(1R,5R)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexan-1-amine is in the field of drug discovery, where its chiral nature makes it an ideal candidate for developing enantioselective catalysts or as a building block for complex bioactive molecules.

Recent Research Developments

Recent studies have explored the use of this compound in advanced materials such as liquid crystals and self-healing polymers due to its ability to form ordered structures under specific conditions.

In addition, researchers have investigated its role in asymmetric catalysis, where its unique stereochemistry facilitates highly selective reactions in organic synthesis.

Furthermore, computational studies have provided deeper insights into the electronic structure and reactivity of rac-(1R,5R)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexan-1-amine, paving the way for its application in energy storage devices such as supercapacitors.

Safety and Handling

Despite its promising applications, proper handling procedures must be followed when working with rac-(1R,5R)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexan-1-amine, including wearing appropriate personal protective equipment and ensuring adequate ventilation in the workspace.

In conclusion, rac-(1R,5R)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexan-1-amine (CAS No: 2138046-16) is a versatile compound with a wide range of potential applications across multiple disciplines.

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